N-(4-chloro-3-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide

• IUPAC Name: N-(4-chloro-3-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide
• InChI: InChI=1S/C14H12ClF2NO2S/c1-8-5-10(16)6-9(2)14(8)21(19,20)18-11-3-4-12(15)13(17)7-11/h3-7,18H,1-2H3
• InChI Key: OQJCGXQQIQVLSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1S(=O)(=O)NC2=CC(=C(C=C2)Cl)F)C)F
• Molecular Formula: C14H12ClF2NO2S
• Molecular Weight: 331.8 g/mol

Description

N-(4-chloro-3-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide, also known as CFTRinh-172, is a small molecule inhibitor that has been widely used in scientific research to study the cystic fibrosis transmembrane conductance regulator (CFTR) protein. This protein is responsible for regulating the flow of salt and water in and out of cells, and mutations in the CFTR gene can lead to cystic fibrosis, a life-threatening genetic disorder. CFTRinh-172 has been shown to selectively block the function of CFTR, and has therefore been used as a tool to study the role of this protein in normal physiology and disease.

Mechanism of Action

N-(4-chloro-3-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide selectively blocks the function of CFTR by binding to a specific site on the protein. This site is located in the cytoplasmic domain of CFTR, and is distinct from the ATP-binding site that is targeted by other CFTR inhibitors. N-(4-chloro-3-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide has been shown to inhibit CFTR-mediated chloride secretion in various cell types, and has no effect on other ion channels or transporters.
Biochemical and physiological effects:
N-(4-chloro-3-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide has been shown to have several biochemical and physiological effects in cells and tissues. For example, it has been shown to decrease the transepithelial potential difference and increase the resistance of airway epithelial cells, indicating a decrease in ion transport. It has also been shown to reduce the volume of airway surface liquid and increase the viscosity of mucus in cystic fibrosis patients. In addition, N-(4-chloro-3-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide has been shown to inhibit the proliferation and migration of cancer cells, suggesting a potential role in cancer therapy.

Advantages and Limitations for Lab Experiments

N-(4-chloro-3-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide has several advantages for lab experiments, including its high potency and selectivity for CFTR, its ability to block both wild-type and mutant forms of CFTR, and its low toxicity in vitro. However, there are also some limitations to its use, including its relatively short half-life in vivo, its potential off-target effects on other proteins, and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on N-(4-chloro-3-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide and its applications. One area of interest is the development of more potent and selective CFTR inhibitors that could be used as potential drugs for cystic fibrosis patients. Another area of interest is the investigation of the role of CFTR in other diseases, such as cancer and inflammation, and the potential use of CFTR inhibitors as therapeutic agents in these conditions. Finally, further studies are needed to elucidate the molecular mechanism of N-(4-chloro-3-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide binding to CFTR and its effects on ion transport and cellular physiology.

Synthesis Methods

N-(4-chloro-3-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide was first synthesized in 2003 by a team of researchers led by Dr. David Sheppard at the University of Bristol. The synthesis method involves several steps, including the reaction of 4-chloro-3-fluoroaniline with 4-fluoro-2,6-dimethylbenzenesulfonyl chloride to form an intermediate, which is then reacted with N,N-dimethylformamide dimethyl acetal to yield N-(4-chloro-3-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide. The final product is purified by recrystallization and characterized by various spectroscopic techniques.

Scientific Research Applications

N-(4-chloro-3-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide has been widely used in scientific research to study the function of CFTR in various physiological and pathological conditions. For example, it has been used to investigate the role of CFTR in airway epithelial cells, intestinal cells, and sweat gland cells. It has also been used to study the effects of CFTR mutations on ion transport and mucus clearance in cystic fibrosis patients. In addition, N-(4-chloro-3-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide has been used as a tool to screen for potential drugs that could restore CFTR function in cystic fibrosis patients.